![molecular formula C9H12N2O2 B4837870 2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide](/img/structure/B4837870.png)
2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide
Overview
Description
2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC). It was approved by the US Food and Drug Administration (FDA) in 2015 for the treatment of advanced NSCLC with the T790M mutation.
Mechanism of Action
2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide binds irreversibly to the mutant EGFR, inhibiting its activity and preventing downstream signaling pathways that promote cancer cell growth and survival. This results in tumor cell death and regression.
Biochemical and physiological effects:
2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide has been shown to have a favorable safety profile, with minimal toxicity and few adverse effects. It has a high affinity for the mutant EGFR, with a dissociation constant (Kd) of 0.015 nM. It has also been shown to have good oral bioavailability and pharmacokinetic properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide in lab experiments include its high selectivity for the mutant EGFR, its irreversible binding to the receptor, and its favorable safety profile. However, its limitations include its high cost and the need for specialized equipment and expertise to perform the experiments.
Future Directions
For research on 2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide include investigating its efficacy in combination with other targeted therapies, such as immune checkpoint inhibitors and other TKIs. Additionally, studies are needed to determine the optimal dosing and treatment duration for different patient populations, as well as the potential for resistance to develop over time. Finally, further research is needed to elucidate the molecular mechanisms underlying the development of resistance to 2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide and to identify new targets for therapy.
Scientific Research Applications
2-methyl-N-(5-methyl-3-isoxazolyl)cyclopropanecarboxamide has been extensively studied in preclinical and clinical trials for its efficacy and safety in the treatment of NSCLC. It has been shown to be highly selective for the mutant EGFR, with minimal activity against the wild-type EGFR. This selectivity allows for targeted therapy in patients with the T790M mutation, which is associated with resistance to first-generation EGFR TKIs.
properties
IUPAC Name |
2-methyl-N-(5-methyl-1,2-oxazol-3-yl)cyclopropane-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-5-3-7(5)9(12)10-8-4-6(2)13-11-8/h4-5,7H,3H2,1-2H3,(H,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJIHKKYCIKYASW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC1C(=O)NC2=NOC(=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.